4-{4-[4-(2-furoyl)-1-piperazinyl]-2-pyrimidinyl}morpholine

• IUPAC Name: furan-2-yl-[4-(2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H21N5O3/c23-16(14-2-1-11-25-14)21-7-5-20(6-8-21)15-3-4-18-17(19-15)22-9-12-24-13-10-22/h1-4,11H,5-10,12-13H2
• InChI Key: PDJSPLBSXPREFU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=NC=C2)N3CCOCC3)C(=O)C4=CC=CO4
• Molecular Formula: C17H21N5O3
• Molecular Weight: 343.4 g/mol

Description

4-{4-[4-(2-furoyl)-1-piperazinyl]-2-pyrimidinyl}morpholine, also known as FMP, is a synthetic compound that belongs to the class of pyrimidine derivatives. It has been extensively studied for its potential use in various scientific research applications.

Scientific Research Applications

Synthesis and Characterization

The synthesis of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety showcases the relevance of 4-{4-[4-(2-furoyl)-1-piperazinyl]-2-pyrimidinyl}morpholine in the development of compounds with potential applications in various scientific fields. Through a one-pot Biginelli reaction, these derivatives were synthesized efficiently, highlighting the compound's utility in facilitating straightforward and effective synthetic routes for complex molecules (Bhat, Al-Omar, Ghabbour, & Naglah, 2018).

Pharmacological Potential

Research into the synthesis of new visnagen and khellin furochromone pyrimidine derivatives, including the use of this compound, has demonstrated significant analgesic and anti-inflammatory activities. These findings suggest the compound's potential as a key building block in the development of new therapeutic agents targeting inflammation and pain (Abu‐Hashem & Youssef, 2011).

Antiproliferative Activity

The compound's derivatives have also been explored for their antiproliferative activity, particularly in the context of cancer research. Novel 2-arylideneaminobenzimidazole derivatives, obtained through the manipulation of the compound's structure, exhibited promising activity against human leukemia and breast cancer cells. This highlights the potential application of this compound in the development of new anticancer agents (Nowicka, Liszkiewicz, Nawrocka, Wietrzyk, & Sadowska, 2015).

Enzyme Inhibition for Alzheimer's Disease

A series of 4-{[4-(2-furoyl)-1-piperazinyl]methyl}-N-(substituted-phenyl) benzamides synthesized from this compound have shown significant enzyme inhibition activity against butyrylcholinesterase, a target for Alzheimer's disease treatment. This research underscores the potential of this compound in the development of new therapeutic agents for neurodegenerative diseases (Hussain, Abbasi, Rehman, Ashraf, Noreen, Lodhi, Khan, Shahid, Mushtaq, & Shah, 2016).